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Compound of Interest

Compound Name: 3-(2-Methylphenoxy)propylamine

Cat. No.: B1306394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 3-(2-
Methylphenoxy)propylamine, a valuable intermediate in the preparation of various

pharmaceutical compounds. The synthesis is based on the Williamson ether synthesis, a

robust and widely used method for forming ethers.

Introduction
3-(2-Methylphenoxy)propylamine serves as a key building block in the development of novel

therapeutics. Its structural motif is found in compounds targeting a range of biological

pathways. This protocol outlines a common and effective method for its preparation via the

reaction of o-cresol with a suitable 3-halopropylamine derivative.

Reaction Scheme
The overall synthetic strategy involves the nucleophilic substitution of a halide by the

phenoxide ion of o-cresol.
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Caption: Synthetic workflow for 3-(2-Methylphenoxy)propylamine.

Experimental Protocol
This protocol is adapted from analogous syntheses of similar aryloxy propylamine derivatives.

[1][2]

Materials and Reagents:
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Reagent CAS Number
Molecular Weight (
g/mol )

Quantity

o-Cresol 95-48-7 108.14 1.0 eq

3-Chloropropylamine

hydrochloride
1011-59-2 130.01 1.2 eq

Sodium hydroxide

(NaOH)
1310-73-2 40.00 2.5 eq

Toluene 108-88-3 92.14 Solvent

Dimethyl sulfoxide

(DMSO)
67-68-5 78.13 Co-solvent

Toluene (for

extraction)
108-88-3 92.14 -

10% Sodium

hydroxide solution
- - -

Brine - - -

Water (deionized) 7732-18-5 18.02 -

Anhydrous sodium

sulfate (Na₂SO₄)
7757-82-6 142.04 -

Procedure:

Reaction Setup: To a stirred suspension of sodium hydroxide in toluene and dimethyl

sulfoxide, add o-cresol.

Addition of Amine: Add 3-chloropropylamine hydrochloride to the reaction mixture.

Reaction: Heat the mixture to 85-90 °C and maintain stirring for approximately 7 hours.[1]

Cooling and Quenching: After the reaction is complete, cool the mixture to room temperature

and add water.
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Extraction: Separate the organic and aqueous layers. Extract the aqueous layer with toluene.

Washing: Combine all organic extracts and wash sequentially with 10% sodium hydroxide

solution, brine, and water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by vacuum distillation to yield 3-(2-
Methylphenoxy)propylamine as the final product.

Expected Results
Based on similar reported syntheses, this procedure is expected to yield the desired product

with good purity. For a related compound, N,N-Dimethyl-3-phenyl-3-(o-tolyloxy)propan-1-

amine, a yield of 95.97% with a purity of 93.88% by HPLC was reported.[1]

Characterization Data (Predicted):

Analysis Expected Result

Molecular Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol

Appearance Colorless to pale yellow oil

¹H NMR
Peaks corresponding to aromatic, aliphatic, and

amine protons.

¹³C NMR
Peaks corresponding to aromatic and aliphatic

carbons.

Mass Spectrometry [M+H]⁺ at m/z = 166.12

Alternative Synthetic Routes
While Williamson ether synthesis is a primary method, other routes such as reductive

amination could also be employed. Reductive amination involves the reaction of an aldehyde or

ketone with an amine in the presence of a reducing agent.[3][4][5] This method is particularly
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useful for generating a diverse range of amines and is often performed as a one-pot reaction.

[3]

Another potential pathway involves the reaction of an appropriate phenol with acrylonitrile,

followed by the reduction of the resulting nitrile to the primary amine. This approach has been

described for the synthesis of 3-(2-methoxyethoxy)-propylamine.[6]

Safety Precautions
Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

o-Cresol is corrosive and toxic. Avoid contact with skin and eyes.

Sodium hydroxide is a strong base and can cause severe burns.

Toluene and DMSO are flammable and should be handled with care.

Consult the Safety Data Sheets (SDS) for all reagents before use.

This protocol provides a comprehensive guide for the synthesis of 3-(2-
Methylphenoxy)propylamine. Researchers should adapt and optimize the procedure based

on their specific laboratory conditions and available equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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